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Compound of Interest

Compound Name: Propanal, 2-methyl-2-(methyithio)-

Cat. No.: B101777

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-2-(methylthio)propanal, more commonly known as aldicarb, is a carbamate pesticide
that has been utilized for its systemic insecticidal, nematicidal, and acaricidal properties. Its
efficacy is accompanied by a high degree of toxicity, necessitating a thorough understanding of
its environmental fate and stability. This technical guide provides an in-depth analysis of the
stability and degradation of 2-methyl-2-(methylthio)propanal, focusing on the key chemical and
biological pathways that govern its transformation. The information presented herein is
intended to support research, environmental risk assessment, and the development of related
compounds.

Chemical Profile
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Property Value
2-Methyl-2-(methylthio)propanal O-

UPAC Name [(methy)llami(no)ca)r/bon;:;)oxip:ne

Common Name Aldicarb

CAS Number 116-06-3

Molecular Formula C7H14N202S

Molar Mass 190.26 g/mol

Appearance White crystalline solid

Water Solubility 6 g/L at 20°C[1]

Log P (octanol-water) 1.359[1]

Degradation Pathways

The environmental persistence of 2-methyl-2-(methylthio)propanal is primarily dictated by two
major degradation pathways: oxidation and hydrolysis. These transformations can be
influenced by abiotic factors such as pH, temperature, and light, as well as by microbial activity
in soil and water.

Oxidation Pathway

The primary degradation pathway for 2-methyl-2-(methylthio)propanal in aerobic environments
is oxidation. This process involves the sequential oxidation of the sulfur atom, leading to the
formation of two principal toxic metabolites: aldicarb sulfoxide and aldicarb sulfone.[1]

o Step 1: Oxidation to Aldicarb Sulfoxide: 2-Methyl-2-(methylthio)propanal is rapidly oxidized to
2-methyl-2-(methylsulfinyl)propanal O-[(methylamino)carbonyl]loxime (aldicarb sulfoxide).
This reaction can be mediated by both chemical oxidants and microbial enzymes.

o Step 2: Oxidation to Aldicarb Sulfone: Aldicarb sulfoxide is subsequently and more slowly
oxidized to 2-methyl-2-(methylsulfonyl)propanal O-[(methylamino)carbonyl]oxime (aldicarb
sulfone).
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Both aldicarb sulfoxide and aldicarb sulfone are also biologically active and contribute to the
overall toxicity of aldicarb residues in the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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